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Compound of Interest

Compound Name: 3-Chlorophenyl boronic acid

Cat. No.: B1630686

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for 3-chlorophenylboronic acid. Understanding these
parameters is critical for ensuring the compound's integrity, which is paramount in its
applications in organic synthesis, medicinal chemistry, and materials science. This guide
synthesizes information from technical data sheets and the broader scientific literature on
arylboronic acids to provide best practices for handling and storage.

Physicochemical Properties

A summary of the key physicochemical properties of 3-chlorophenylboronic acid is presented in
Table 1.

Table 1: Physicochemical Properties of 3-Chlorophenylboronic Acid
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Property Value Source(s)

3-Chlorobenzeneboronic acid,
Synonyms R A 24
m-Chlorobenzeneboronic acid

CAS Number 63503-60-6 [1][2]13]

Molecular Formula CeHeBCIO2 [11[3]

Molecular Weight 156.37 g/mol [2][4]
White to off-white powder or

Appearance [1112]
crystals

Melting Point 185-189 °C [1114]

Slightly soluble in water.
Soluble in ether,

Solubility tetrahydrofuran, dimethyl [5]
sulfoxide, dimethylformamide,

and methanol.

Chemical Stability and Degradation Pathways

3-Chlorophenylboronic acid is generally described as stable under recommended storage
conditions. However, like other arylboronic acids, it is susceptible to degradation through
several pathways, primarily protodeboronation and oxidation.

Protodeboronation: This is a significant degradation pathway for arylboronic acids, involving the
cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. This
process is often catalyzed by moisture and can be accelerated by acidic or basic conditions.
Studies on various arylboronic acids have shown that the rate of protodeboronation is
influenced by the electronic nature of the substituents on the aromatic ring.

Oxidation: The boron-carbon bond in boronic acids is also susceptible to oxidation, which can
lead to the formation of phenols and boric acid. This process can be initiated by atmospheric
oxygen and may be accelerated by light and the presence of oxidizing agents.
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The following diagram illustrates the key factors influencing the stability of 3-

chlorophenylboronic acid.
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Caption: Factors influencing the stability of 3-Chlorophenylboronic acid.

Recommended Storage Conditions

To minimize degradation and ensure the long-term integrity of 3-chlorophenylboronic acid,
specific storage conditions are recommended. These recommendations are summarized from

various suppliers and safety data sheets in Table 2.

Table 2: Summary of Recommended Storage Conditions for 3-Chlorophenylboronic Acid
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Condition Recommendation Rationale Source(s)
Store at room
Lower temperatures
temperature, or
_ slow down the rate of
Temperature refrigerated (2-8 °C). ) ) [1112][3]
) potential degradation
Some suppliers )
reactions.
recommend <15°C.
) ) Minimizes exposure to
Keep container tightly )
moisture and
closed. Some sources )
) atmospheric oxygen,
recommend storing _
Atmosphere ] which can promote [3]
under an inert )
hydrolysis,
atmosphere (e.g., )
_ protodeboronation,
argon or nitrogen). o
and oxidation.
Protects the
] ] compound from
Light Store in a dark place. ] [2]
potential
photodegradation.
Prevents hydrolysis of
the boronic acid and
) the formation of
Keep in a dry place. )
] boroxines
Moisture The compound can be [3]

hygroscopic.

(anhydrides), and
minimizes water-
catalyzed

protodeboronation.

Incompatible Materials

Avoid strong oxidizing
agents, strong acids,

and strong bases.

These materials can
react with and
degrade 3- [31[6]1[7]
chlorophenylboronic

acid.

Experimental Protocols for Stability Assessment
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While specific, detailed stability studies for 3-chlorophenylboronic acid are not readily available
in the public domain, a general approach to assessing its stability can be outlined based on
established methodologies for pharmaceutical compounds and related boronic acids.

Forced Degradation Study

A forced degradation (or stress testing) study is essential to identify potential degradation
products and pathways.

Objective: To evaluate the stability of 3-chlorophenylboronic acid under various stress
conditions.

Methodology:

o Sample Preparation: Prepare solutions of 3-chlorophenylboronic acid in a suitable solvent
(e.g., acetonitrile/water).

» Stress Conditions: Expose the samples to a range of conditions, including:

[e]

Acidic: 0.1 M HCI at a specified temperature (e.g., 60 °C) for a defined period.
o Basic: 0.1 M NaOH at a specified temperature (e.g., 60 °C) for a defined period.
o Oxidative: 3% H202 at room temperature for a defined period.

o Thermal: Heat the solid compound at a high temperature (e.g., 105 °C) for a defined
period.

o Photolytic: Expose the solution and solid compound to a light source according to ICH
Q1B guidelines.

o Analysis: At specified time points, analyze the stressed samples using a stability-indicating
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection or Mass Spectrometry (MS).

o Data Evaluation: Compare the chromatograms of the stressed samples to that of an
unstressed control to identify and quantify any degradation products.
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Long-Term Stability Study

Objective: To determine the shelf-life of 3-chlorophenylboronic acid under recommended
storage conditions.

Methodology:

o Sample Storage: Store multiple batches of 3-chlorophenylboronic acid in its intended
container-closure system under the recommended long-term storage conditions (e.g., 2-8 °C
or room temperature in a dry, dark environment).

o Testing Intervals: At predetermined time intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months),
withdraw samples for analysis.

e Analysis: Analyze the samples for appearance, purity (using a validated HPLC method), and
any other relevant quality attributes.

o Data Analysis: Evaluate the data for any trends in degradation or changes in physical
properties over time to establish a re-test period or shelf-life.

The following diagram illustrates a general workflow for a stability testing program.
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Caption: General workflow for a stability testing program.

Conclusion
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3-Chlorophenylboronic acid is a valuable reagent that is stable under the proper conditions.
Adherence to the recommended storage guidelines—specifically, keeping the compound in a
cool, dry, dark place with the container tightly sealed—is crucial for maintaining its quality and
ensuring the reliability of experimental results. For applications in drug development and other
regulated fields, conducting formal stability studies is recommended to establish a definitive
shelf-life and to fully characterize its degradation profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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